Cas no 2171574-80-2 (1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid)
1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid
- 1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid
- EN300-1526706
- 2171574-80-2
-
- Inchi: 1S/C27H29N3O5/c1-27(25(32)33)13-15-30(17-27)24(31)23(12-6-7-14-28)29-26(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22-23H,6-7,12-13,15-17H2,1H3,(H,29,34)(H,32,33)
- InChI Key: VCWCFCDDAOCLDJ-UHFFFAOYSA-N
- SMILES: OC(C1(C)CN(C(C(CCCC#N)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O
Computed Properties
- Exact Mass: 475.21072103g/mol
- Monoisotopic Mass: 475.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 120Ų
1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526706-0.05g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-0.1g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-0.25g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-0.5g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-1.0g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-2.5g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-5.0g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-10.0g |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1526706-50mg |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1526706-100mg |
1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpyrrolidine-3-carboxylic acid |
2171574-80-2 | 100mg |
$2963.0 | 2023-09-26 |
1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid
Research Briefing on 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2171574-80-2)
This research briefing provides an in-depth analysis of the latest advancements related to the compound 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2171574-80-2), a specialized chemical entity with potential applications in the field of chemical biology and pharmaceutical research. The compound, characterized by its unique structural features, has garnered significant attention due to its role in peptide synthesis and drug development.
Recent studies have highlighted the compound's utility as a building block in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyano moiety enhances its reactivity and selectivity, making it a valuable intermediate for the synthesis of complex peptides and peptidomimetics. Researchers have explored its application in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to synthesize a series of pyrrolidine-based inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that derivatives of 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings underscore the compound's potential in antiviral drug discovery.
Another notable application of this compound is in the field of cancer research. A recent preprint article on bioRxiv detailed its use in the synthesis of proteolysis-targeting chimeras (PROTACs), which are designed to degrade oncogenic proteins. The compound's structural flexibility allows for the incorporation of diverse ligands, enabling the development of highly specific PROTACs with improved pharmacokinetic properties.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, as reported in a 2024 Organic Process Research & Development article. The study highlighted optimized reaction conditions that improve yield and reduce byproduct formation.
In conclusion, 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS: 2171574-80-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery, with recent studies demonstrating its efficacy in antiviral and anticancer therapies. Ongoing research aims to further explore its potential and overcome synthetic challenges, paving the way for its broader adoption in the industry.
2171574-80-2 (1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)